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Compound of Interest

Compound Name: NGB 2904 hydrochloride

Cat. No.: B051748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of NGB 2904
hydrochloride to rats for research purposes. NGB 2904 is a potent and highly selective

dopamine D3 receptor antagonist, making it a valuable tool for investigating the role of the D3

receptor in various physiological and pathological processes, particularly in the context of

substance use disorders.[1][2][3][4]

Mechanism of Action
NGB 2904 acts as a selective antagonist at the dopamine D3 receptor.[1][3][4] It exhibits high

binding affinity for D3 receptors, with significantly lower affinity for other dopamine receptor

subtypes (D1, D2, D4, D5) and other neurotransmitter receptors.[1][5][6] This selectivity allows

for the specific investigation of D3 receptor function. The compound has been shown to be

orally active and brain-penetrant.[5][6] By blocking the D3 receptor, NGB 2904 can inhibit the

effects of dopamine at this site, which is implicated in the rewarding and reinforcing effects of

drugs of abuse.

Data Presentation
The following tables summarize quantitative data from studies utilizing NGB 2904
hydrochloride in rats, focusing on its effects on cocaine-seeking behaviors.

Table 1: Effect of NGB 2904 on Cocaine Cue-Induced Reinstatement of Drug-Seeking Behavior
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Dose (mg/kg, i.p.) Inhibition of Reinstatement Reference

0.1 45% [1][7]

1.0 30% [1][7]

5.0 70% [1][7]

Table 2: Effect of NGB 2904 on Cocaine Self-Administration under a Progressive-Ratio

Schedule

Dose (mg/kg, i.p.) Effect Reference

1
Significantly lowered break-

point
[8]

5
Significantly lowered break-

point
[8]

Table 3: Effect of NGB 2904 on Methamphetamine-Enhanced Brain Stimulation Reward (BSR)

Dose (mg/kg)
Effect on METH-enhanced
BSR

Reference

0.3 Significant attenuation [9]

1.0 Significant attenuation [9]

Experimental Protocols
The following is a detailed protocol for the intraperitoneal (i.p.) administration of NGB 2904
hydrochloride to rats, based on established methodologies in the scientific literature.

Materials:

NGB 2904 hydrochloride

25% (w/v) 2-hydroxypropyl-β-cyclodextrin (vehicle)[1][10]
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Sterile saline or water for injection

Vortex mixer

Sterile syringes (1 mL) and needles (25-27 gauge)

Analytical balance

Appropriate personal protective equipment (PPE)

Procedure:

Preparation of NGB 2904 Solution:

Calculate the required amount of NGB 2904 hydrochloride based on the desired dose

and the number of animals to be injected.

Prepare a 25% (w/v) solution of 2-hydroxypropyl-β-cyclodextrin in sterile saline or water.

For example, to prepare 10 mL of vehicle, dissolve 2.5 g of 2-hydroxypropyl-β-cyclodextrin

in a final volume of 10 mL.

Dissolve the calculated amount of NGB 2904 hydrochloride in the 25% 2-hydroxypropyl-

β-cyclodextrin vehicle to achieve the desired final concentration.[1][10]

Vortex the solution until the NGB 2904 is completely dissolved.

Animal Handling and Injection:

Gently restrain the rat. One common method is to hold the animal firmly by the scruff of

the neck with one hand, allowing the abdomen to be exposed.

Position the rat so that its head is tilted slightly downwards.

Identify the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent injury to the bladder and cecum.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.
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Aspirate briefly to ensure that the needle has not entered a blood vessel or organ.

Slowly inject the NGB 2904 solution.

Withdraw the needle and return the animal to its cage.

Post-Administration Monitoring:

Observe the animal for any adverse reactions immediately following the injection and at

regular intervals thereafter.
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Caption: Experimental workflow for NGB 2904 hydrochloride administration and behavioral

testing in rats.
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Caption: Simplified signaling pathway showing NGB 2904 antagonism at the dopamine D3

receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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